Cas no 1369378-81-3 (1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-)

• Product Name: 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 1369378-81-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5914913
• PubChem ID: 82416928
• Update Time: 2025-10-22

1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• EN300-795293
• 3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-one
• 1369378-81-3
• 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C7H11N3O/c1-10-6(3-5-9-10)7(11)2-4-8/h3,5H,2,4,8H2,1H3
• InChI Key： OPPLKDAHHKEKFX-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=CC=1)(=O)CCN

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 310.8±22.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-

Comprehensive Guide to 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1369378-81-3): Properties, Applications, and Market Insights

1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1369378-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ketone derivative features a unique molecular structure combining a pyrazole ring with an amino-propanone moiety, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, biological activity, and potential as a pharmaceutical intermediate.

The growing interest in heterocyclic compounds for drug discovery has positioned 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- as a compound worth investigating. Many users search for "pyrazole derivatives in medicine" or "amino ketones in drug synthesis," reflecting the current market demand for novel bioactive molecules. This compound's molecular weight of 153.17 g/mol and its potential for hydrogen bonding make it particularly interesting for designing molecules with specific biological targets.

From a chemical perspective, 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- demonstrates several notable characteristics. Its solubility profile in common organic solvents makes it practical for laboratory applications, while its melting point range (typically between 80-85°C) indicates good stability under standard conditions. The presence of both amino and carbonyl functional groups provides multiple sites for chemical modification, a feature that organic chemists frequently search for when developing new synthetic routes.

In pharmaceutical applications, this compound serves as a valuable building block for more complex molecules. Recent patent literature reveals growing interest in pyrazole-containing drugs, particularly in areas like kinase inhibition and anti-inflammatory agents. The compound's structural features align well with current trends in fragment-based drug design, making it relevant to researchers investigating "small molecule therapeutics" or "medicinal chemistry scaffolds."

The agrochemical sector also shows interest in 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-, particularly for developing new crop protection agents. Many agricultural researchers search for "novel pyrazole pesticides" or "amino ketone fungicides," indicating potential applications in this field. The compound's potential to serve as a precursor for systemic pesticides or plant growth regulators makes it worthy of investigation for agricultural applications.

From a synthetic chemistry standpoint, this compound offers interesting possibilities for multi-component reactions and cascade syntheses. The presence of both nucleophilic (amino group) and electrophilic (carbonyl group) centers allows for diverse bond-forming reactions. Organic chemists often search for "versatile synthetic intermediates" or "pyrazole functionalization methods," making this aspect particularly relevant to current research trends.

Market analysis indicates growing demand for specialty chemical intermediates like 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in drug discovery. Suppliers and manufacturers frequently search for "high-purity chemical intermediates" or "custom synthesis services," highlighting the commercial potential of well-characterized compounds like this one.

Quality control and analytical characterization are crucial aspects for 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-. Standard analytical techniques include HPLC purity analysis, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. Researchers often search for "compound characterization methods" or "analytical techniques for organic compounds," making this information valuable for laboratory professionals.

Storage and handling recommendations for 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- typically suggest keeping the material in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory safety practices should always be followed. Many laboratory technicians search for "chemical storage guidelines" or "safe handling of organic compounds," emphasizing the importance of including this practical information.

Future research directions for 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- may explore its potential in catalysis, material science, or as a precursor for more complex heterocyclic systems. The compound's versatility suggests it could find applications beyond its current uses, particularly in emerging fields like bioconjugation chemistry or smart materials. These potential applications align with current scientific trends and frequently searched topics in chemical research.

For researchers considering working with 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-, several key suppliers offer this compound in various quantities and purity grades. Common search terms include "CAS 1369378-81-3 suppliers" or "buy 3-amino-1-(1-methyl-1H-pyrazol-5-yl)-1-propanone," reflecting the practical needs of scientists sourcing this material. The availability from multiple suppliers indicates established synthetic routes and commercial viability.

In conclusion, 1-Propanone, 3-amino-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1369378-81-3) represents an interesting and versatile compound with potential applications across multiple scientific disciplines. Its unique structural features, combined with current research trends in drug discovery and agrochemical development, make it a compound worth watching in coming years. As synthetic methodologies advance and new biological targets emerge, this amino ketone derivative may find even broader utility in scientific and industrial applications.